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Compound of Interest

Oxacyclohexadec-13-en-2-one,
(13E)-

cat. No.: B12686195

Compound Name:

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(13E)-Oxacyclohexadec-13-en-2-one, a macrocyclic lactone, is a synthetic compound primarily
utilized as a fragrance ingredient for its characteristic musk-like scent. As a member of the
broader class of macrocyclic lactones, a group known for a wide array of biological activities,
this molecule warrants a thorough examination of its chemical properties and toxicological
profile. This technical guide provides a comprehensive review of the available literature on
(13E)-Oxacyclohexadec-13-en-2-one, with a focus on its physicochemical characteristics,
synthesis, and toxicological evaluation. The information is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in drug development and
chemical safety assessment.

Physicochemical Properties

(13E)-Oxacyclohexadec-13-en-2-one is a 16-membered ring containing an ester (lactone)
functional group and a carbon-carbon double bond in the E (trans) configuration.[1] Its
molecular structure and properties are summarized in the table below.
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Property Value Reference
CAS Number 4941-78-0 [2]
Molecular Formula C15H2602 [2]
Molecular Weight 238.37 g/mol [1]

Colorless to pale yellow clear
Appearance o ] i [2]
liquid to solid (estimated)

Odor Musk [2]
- _ 383.00 to 384.00 °C @ 760.00
Boiling Point [2]
mm Hg

_ 322.00 °F (161.20 °C)
Flash Point . [2]
(estimated)

Soluble in alcohol; Water:
Solubility 1.859 mg/L @ 25 °C [2]

(estimated)

logP (o/w) 5.060 (estimated) [2]

Synthesis

The synthesis of (13E)-Oxacyclohexadec-13-en-2-one, like other macrocyclic lactones, can be
achieved through various synthetic routes. The primary challenge in the synthesis of these
molecules is the efficient formation of the large ring. While a specific, detailed experimental
protocol for the synthesis of (13E)-Oxacyclohexadec-13-en-2-one is not readily available in the
public domain, the literature points to Ring-Closing Metathesis (RCM) as a common and
effective method for the synthesis of unsaturated macrocycles.

General Synthesis Approach: Ring-Closing Metathesis
(RCM)

RCM is a powerful catalytic reaction that forms a new carbon-carbon double bond between two
existing alkenes within the same molecule, leading to the formation of a cyclic compound. The
general workflow for the synthesis of (13E)-Oxacyclohexadec-13-en-2-one via RCM would
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involve the synthesis of a linear diene precursor containing an ester linkage, followed by
cyclization using a ruthenium-based catalyst.

Synthesis of Linear Precursor Ring-Closing Metathesis Purification

Multi-step synthesis . . e Catah
Starting_Materials —————————————————® w-alkenyl (E)-alkenoate Catolyst {e.9., Grubbs' Catalysh ,, (13E)-O 13-en-2-one

- Purified (13E)-Oxacyclohexadec-13-en-2-one

Click to download full resolution via product page

A generalized workflow for the synthesis of (13E)-Oxacyclohexadec-13-en-2-one via RCM.

Toxicological Profile

The safety of (13E)-Oxacyclohexadec-13-en-2-one as a fragrance ingredient has been
evaluated by the Research Institute for Fragrance Materials (RIFM). The assessment, which
covers a mixture of isomers including the (13E) isomer under the name "Oxacyclohexadecen-
2-one", provides key toxicological data. It is important to note that the following data pertains to
the isomeric mixture and not exclusively to the (13E) isomer.
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Toxicological Endpoint Result Reference

Genotoxicity Not genotoxic [1]

o No-Observed-Adverse-Effect
Repeated Dose Toxicity (Oral,

Level (NOAEL) = 1000 [1]
90-day)

mg/kg/day

No-Observed-Adverse-Effect
Reproductive Toxicity Level (NOAEL) = 1000 [1]

mg/kg/day

No Expected Sensitization
Skin Sensitization Induction Level (NESIL) = [1]
7500 pg/cm?

Phototoxicity/Photoallergenicit Not expected to be

[1]

y phototoxic/photoallergenic

Experimental Protocols for Key Toxicological Assays

Detailed experimental protocols for the toxicological evaluation of (13E)-Oxacyclohexadec-13-
en-2-one are not publicly available. However, the RIFM assessment would have followed
internationally recognized guidelines, such as those established by the Organisation for
Economic Co-operation and Development (OECD). Below are generalized workflows for the
key toxicological assays based on OECD guidelines.

A standard battery of in vitro tests is typically used to assess the genotoxic potential of a
chemical. This includes a bacterial reverse mutation test (Ames test) and an in vitro
micronucleus assay.
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Test Substance:
(13E)-Oxacyclohexadec-13-en-2-one
Bacterial Reverse Mutation Test In Vitro Micronucleus Assay
(Ames Test - OECD 471) (OECD 487)
(Weight of Evidence Evaluation)

Not Genotoxic

Click to download full resolution via product page

A simplified workflow for in vitro genotoxicity assessment.

The potential of a substance to cause skin sensitization is often evaluated using the Local
Lymph Node Assay (LLNA).
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Test Substance:
(13E)-Oxacyclohexadec-13-en-2-one

(Dose Range Finding Studa

Local Lymph Node Assay (LLNA - OECD 429)
- Topical application to mouse ear
- Measurement of lymphocyte proliferation in draining lymph nodes

(Calculation of Stimulation Index (SI))

Determination of EC3 value and NESIL
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Test Substance:
(13E)-Oxacyclohexadec-13-en-2-one

- Daily oral administration for 90 days

l 613E)—Oxacyclohexadec—13-en-2-0n9

In-life Observations:

C/Iultiple Dose Groups (including controlD

- Clinical signs Binds to
- Body weight
- Food/water consumption v
l (Olfactory Receptors)
Terminal Procedures:
- Hematology
- Clinical chemistry
- Gross necropsy Signal Transduction Cascade
- Histopathology
Statistical Analysis of Data (Olfactory Bulb (BrainD

Determination of NOAEL Perception of Musk Scent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Literature Review of (13E)-
Oxacyclohexadec-13-en-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12686195#comprehensive-literature-review-of-13e-
oxacyclohexadec-13-en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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